Cas no 1613148-22-3 (Tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate)

Tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate is a brominated heterocyclic compound featuring an imidazo[1,2-a]pyrazine core protected by a tert-butoxycarbonyl (Boc) group. This intermediate is valuable in organic synthesis, particularly for the construction of complex nitrogen-containing scaffolds. The dibromo substitution enhances reactivity for further functionalization, while the Boc group provides stability and facilitates selective deprotection under mild acidic conditions. Its rigid bicyclic structure makes it useful in medicinal chemistry for developing pharmacologically active molecules. The compound is typically employed in cross-coupling reactions, nucleophilic substitutions, and as a precursor for fused heterocycles. Proper handling is advised due to potential sensitivity to light and moisture.

Tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate structure

1613148-22-3 structure

Product Name:Tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate

CAS No:1613148-22-3

MF:C₁₁H₁₅Br₂N₃O₂

MW:381.063700914383

MDL:MFCD31693574

CID:4778260

PubChem ID:90205671

Update Time:2026-02-27

Tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
- 2,3-Dibromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
- SB34040
- t-Butyl 2,3-dibromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
- CS-0097487
- DB-101880
- tert-butyl 2,3-dibromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
- tert-Butyl2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
- AKOS037651301
- SY321544
- 7-Boc-2,3-dibromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
- D72153
- CS-16431
- SCHEMBL15779193
- MFCD31693574
- 1613148-22-3
- Tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
- MDL： MFCD31693574
- Inchi： 1S/C11H15Br2N3O2/c1-11(2,3)18-10(17)15-4-5-16-7(6-15)14-8(12)9(16)13/h4-6H2,1-3H3
- InChI Key： CFZJSAPWZWACEE-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C2CN(C(=O)OC(C)(C)C)CCN21)Br

Computed Properties

Exact Mass: 380.95105g/mol
Monoisotopic Mass: 378.95310g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 47.4

Tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM335154-100mg	tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	1613148-22-3	95%+	100mg	$102	2022-09-02
Chemenu	CM335154-250mg	tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	1613148-22-3	95%+	250mg	$130	2022-09-29
Chemenu	CM335154-1g	tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	1613148-22-3	95%+	1g	$322	2022-09-29
Chemenu	CM335154-100mg	tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	1613148-22-3	95%+	100mg	$102	2021-08-18
Chemenu	CM335154-250mg	tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	1613148-22-3	95%+	250mg	$174	2021-08-18
Chemenu	CM335154-1g	tert-Butyl 2,3-dibromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	1613148-22-3	95%+	1g	$348	2021-08-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0160-1g	2,3-Dibromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester	1613148-22-3	97%	1g	8463.46CNY	2021-05-08
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0160-100mg	2,3-Dibromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester	1613148-22-3	97%	100mg	1797.85CNY	2021-05-08